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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the pharmacokinetics of O-Desmethyl

apixaban sulfate, the primary circulating metabolite of the direct Factor Xa inhibitor, apixaban.

While comprehensive pharmacokinetic parameters for this specific metabolite are not

extensively detailed in publicly available literature, this document synthesizes the existing data

on its formation, quantification, and role in the overall disposition of apixaban.

Executive Summary
Apixaban is an orally administered anticoagulant that undergoes metabolic transformation in

the body. The principal metabolic pathway involves O-demethylation, primarily mediated by the

cytochrome P450 enzyme CYP3A4/5, followed by sulfation.[1][2][3] The resulting metabolite,

O-Desmethyl apixaban sulfate, is a stable, water-soluble, and pharmacologically inactive

compound.[2][4] It has been identified as the most significant circulating metabolite of apixaban

in human plasma.[2][5][6] Elimination of apixaban and its metabolites occurs through multiple

pathways, including renal and fecal excretion.[2] This guide details the experimental methods

used to characterize this metabolite and presents the available quantitative data regarding its

detection and excretion.

Apixaban Metabolism and the Formation of O-
Desmethyl Apixaban Sulfate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12424545?utm_src=pdf-interest
https://www.rrml.ro/articole/2015/2015_1_10.pdf
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1376456.html
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://go.drugbank.com/articles/A177565
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6989270/
https://www.researchgate.net/publication/23297046_Apixaban_Metabolism_and_Pharmacokinetics_after_Oral_Administration_to_Humans
https://pubmed.ncbi.nlm.nih.gov/18832478/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12424545?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The biotransformation of apixaban is a multi-step process. The primary metabolic pathways

identified in humans include O-demethylation and hydroxylation.[2] The O-demethylated

intermediate can then undergo further transformation, notably sulfation, to form O-Desmethyl

apixaban sulfate.[1][2]

Metabolic Pathway
The metabolic cascade leading to the formation of O-Desmethyl apixaban sulfate is initiated by

CYP450 enzymes.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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